Cas no 189084-67-1 (PBDE 181)
PBDE 181 structure
Product name:PBDE 181
CAS No:189084-67-1
MF:C12H3OBr7
MW:722.479620000001
MDL:MFCD09037730
CID:115534
PubChem ID:329754623
PBDE 181 Chemical and Physical Properties
Names and Identifiers
-
- Benzene,1,2,3,4,5-pentabromo-6-(2,4-dibromophenoxy)-
- 1,2,3,4,5-pentabromo-6-(2,4-dibromophenoxy)benzene
- 2,2',3,4,4',5,6-Heptabromodiphenyl ether
- 2,2',3,4,4',5,6-Heptabromodiphenylether(BDE-181) Solution
- BDE No 181 solution
- 2,2 inverted exclamation marka,3,4,4 inverted exclamation marka,5,6-Hepta
- 2,2 inverted exclamation marka,3,4,4 inverted exclamation marka,5,6-Heptabromodiphenyl ether solution
- 2,2',3,4,4',5,6-Hepta
- 2,2',3,4,4',5,6-heptaBDE
- 2,2',3,4,4',5,6-heptabromodiphenyl ester
- 2,2',3,4,4',5,6-Heptabromodiphenyl ether solution
- 2,2’,3,4,4’,5,6-Heptabromodiphenyl ether
- DIS 22032 Internal Standard for BDE-153, BDE-154 and BDE-183
- ISO
- PBDE 181
- 2,2′,3,4,4′,5,6-Hepta
- BDE 181
- BDE-185
- BDE-181
- BDE-182
- PBDE-183
- PBDE-181
- BDE No 183 solution
- (Pentabromophenyl)(2,4-dibromophenyl) ether
- BDE No 181 solution
- (E)-10-HYDROXY-2-DECENOICACID
- Q27257062
- UNII-3D6D6DTP55
- DTXSID60583561
- 189084-67-1
- J-012195
- NS00077080
- 3D6D6DTP55
- Benzene, 1,2,3,4,5-pentabromo-6-(2,4-dibromophenoxy)-
- GVNRIAPLVGNZPL-UHFFFAOYSA-N
-
- MDL： MFCD09037730
- Inchi： InChI=1S/C12H3Br7O/c13-4-1-2-6(5(14)3-4)20-12-10(18)8(16)7(15)9(17)11(12)19/h1-3H
- InChI Key： GVNRIAPLVGNZPL-UHFFFAOYSA-N
- SMILES： BrC1C(OC2C=CC(Br)=CC=2Br)=C(Br)C(Br)=C(Br)C=1Br
Computed Properties
- Exact Mass: 715.44700
- Monoisotopic Mass: 715.44675g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 20
- Rotatable Bond Count: 2
- Complexity: 315
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 9.2Ų
- XLogP3: 8.3
Experimental Properties
- Density: 2.643±0.06 g/cm3 (20 ºC 760 Torr),
- Flash Point: Fahrenheit: 10.4 ° f < br / > Celsius: -12 ° C < br / >
- Solubility: Insuluble (6.1E-6 g/L) (25 ºC),
- PSA: 9.23000
- LogP: 8.81640
- Color/Form: 50 μg/mL in isooctane
PBDE 181 Security Information
-
Symbol:
- Signal Word：Danger
- Hazard Statement： H225-H304-H315-H336-H410
- Warning Statement： P210-P261-P273-P301+P310-P331-P501
- Hazardous Material transportation number：UN 1262 3/PG 2
- WGK Germany：2
- Hazard Category Code： 11-38-50/53-65-67
- Safety Instruction： S60
-
Hazardous Material Identification：
- Risk Phrases：R11
- Storage Condition：2-8°C
- Safety Term：S60-61-62
PBDE 181 Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| BAI LING WEI Technology Co., Ltd. | ISO22032-IS-2-10ML-10mL |
ISO/DIS 22032 Internal Standard for BDE-153, BDE-154 and BDE-183,100 ng/mL in Isooctane |
189084-67-1 | 100 ng/mL in Isooctane | 10mL |
￥ 1158 | 2022-04-26 | |
| BAI LING WEI Technology Co., Ltd. | TS2262652.12-50-IO-1ea |
2,2',3,4,4',5,6-Heptabromodiphenyl ether; 1 mL x 50 μg/mL in isooctane |
189084-67-1 | 1 mL x 50 μg/mL in isooctane | 1ea |
￥3860 | 2023-11-24 | |
| TRC | P215220-5mg |
PBDE 181 |
189084-67-1 | 5mg |
$201.00 | 2023-05-17 | ||
| TRC | P215220-25mg |
PBDE 181 |
189084-67-1 | 25mg |
$ 1200.00 | 2023-09-06 | ||
| TRC | P215220-50mg |
PBDE 181 |
189084-67-1 | 50mg |
$1568.00 | 2023-05-17 | ||
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 33685-1ML |
PBDE 181 |
189084-67-1 | 1ml |
¥5531.47 | 2023-10-25 | ||
| BAI LING WEI Technology Co., Ltd. | J29ISO22032-IS-2-10ML-10ml |
PBDE 181 |
189084-67-1 | 100 ng/mL in Isooctane | 10ml |
￥1219 | 2023-11-24 | |
| BAI LING WEI Technology Co., Ltd. | J29ISO22032-IS-2-5ML-5ml |
PBDE 181 |
189084-67-1 | 100 ng/mL in Isooctane | 5ml |
￥813 | 2023-11-24 | |
| BAI LING WEI Technology Co., Ltd. | J09S-13128K0-1ML-1ml |
PBDE 181 |
189084-67-1 | 1ml |
￥3048 | 2023-11-24 | ||
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 33685-1ML |
189084-67-1 | 1ML |
￥6645.72 | 2023-01-16 |
PBDE 181 Related Literature
-
Robert F. Swarthout,Jr.,John R. Kucklick,W. Clay Davis J. Anal. At. Spectrom. 2008 23 1575
-
Jasmin K. Schuster,Rosalinda Gioia,Tom Harner,Sum Chi Lee,Knut Breivik,Kevin C. Jones J. Environ. Monit. 2012 14 71
-
3. Brominated flame retardants in plasma samples from three different occupational groups in NorwayCathrine Thomsen,Elsa Lundanes,Georg Becher J. Environ. Monit. 2001 3 366
-
Boris Johnson-Restrepo,Rudolf Addink,Chung Wong,Kathleen Arcaro,Kurunthachalam Kannan J. Environ. Monit. 2007 9 1205
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